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A Technical Guide to the Biophysical Properties of NLS (PKKKRKV) Hydrochloride

Introduction
The Simian Virus 40 (SV40) large T-antigen nuclear localization signal (NLS), with the amino

acid sequence Pro-Lys-Lys-Lys-Arg-Lys-Val (PKKKRKV), represents the archetypal

monopartite classical NLS (cNLS).[1] First identified in 1984, this short, positively charged

peptide sequence is responsible for targeting the large T-antigen to the host cell nucleus, a

critical step in viral replication.[1] Due to its high efficiency and well-characterized mechanism,

the SV40 NLS has become an indispensable tool in cell biology and drug delivery research. It

is frequently used to mediate the nuclear import of therapeutic genes, proteins, and

nanoparticles.[2][3][4] This technical guide provides an in-depth overview of the core

biophysical properties of the synthetic peptide NLS (PKKKRKV) as a hydrochloride salt,

offering critical data and experimental protocols for researchers and drug development

professionals.

Core Biophysical Properties
The biophysical characteristics of the PKKKRKV peptide are fundamental to its function as a

nuclear targeting moiety. Its highly cationic nature is central to its interaction with the importin-α

receptor.
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Property Value Source

Amino Acid Sequence Pro-Lys-Lys-Lys-Arg-Lys-Val [1]

Molecular Formula C40H79ClN14O8 [5]

Molecular Weight (as HCl salt) 919.60 g/mol [6]

Molecular Weight (free

peptide)
883.14 g/mol [5][7]

Net Charge at pH 7.4 +6 Calculated[8][9][10]

Isoelectric Point (pI) High (Calculated) [8]

Note: The net charge is calculated based on the ionizable groups of the amino acid residues at

a physiological pH of 7.4.[9][11] The high isoelectric point is a consequence of the abundance

of basic residues (Lysine and Arginine).

Structural Characteristics

In an unbound state in aqueous solution, short peptides like the SV40 NLS typically do not

adopt a stable secondary structure and exist as a flexible random coil. However, upon binding

to the major NLS-binding site of importin-α, the peptide adopts a more defined, extended

conformation that fits into a groove on the surface of the importin protein.[12][13] This induced

fit is crucial for the high-affinity interaction that precedes nuclear import.

Solubility and Stability
For experimental applications, the NLS (PKKKRKV) hydrochloride peptide exhibits good

solubility in aqueous solutions.

Solubility: It is readily soluble in water, with concentrations up to 100 mg/mL achievable,

sometimes requiring sonication for complete dissolution.[2]

Storage: For long-term stability, it is recommended to store the peptide in a desiccated form

at -20°C or -80°C. In solution, it should be stored at -80°C for up to 6 months or at -20°C for

up to one month.[2] Repeated freeze-thaw cycles should be avoided to prevent degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Nuclear_localization_sequence
https://file.medchemexpress.com/batch_PDF/HY-P1876/NLS-PKKKRKV-DataSheet-MedChemExpress.pdf
https://www.bioscience.co.uk/product~1070363
https://file.medchemexpress.com/batch_PDF/HY-P1876/NLS-PKKKRKV-DataSheet-MedChemExpress.pdf
https://www.cd-bioparticles.net/p/15508/nls-pkkkrkv
https://www.biosynth.com/peptide-calculator
https://www.bachem.com/knowledge-center/peptide-calculator/
https://brainly.com/question/35488644
https://www.biosynth.com/peptide-calculator
https://www.bachem.com/knowledge-center/peptide-calculator/
https://www.pearson.com/channels/biochemistry/learn/jason/protein-structure/determining-net-charge-of-a-peptide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2888405/
https://portlandpress.com/biochemj/article/478/13/2715/229108/Structural-and-calorimetric-studies-reveal
https://www.benchchem.com/product/b8143698?utm_src=pdf-body
https://www.medchemexpress.com/nls-pkkkrkv-hydrochloride.html
https://www.medchemexpress.com/nls-pkkkrkv-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interaction with the Nuclear Import Machinery
The primary function of the PKKKRKV NLS is to mediate the transport of cargo molecules into

the nucleus. This process is initiated by the specific recognition and binding of the NLS by the

importin-α subunit of the heterodimeric importin receptor.[3][6]

Binding Affinity

The interaction between the SV40 NLS and importin-α is characterized by a high binding

affinity, which is essential for efficient nuclear import.[14] While the precise dissociation

constant (Kd) can vary depending on the specific importin-α isoform and the experimental

conditions, values are typically in the low nanomolar range.[12][14]

Interacting Proteins Dissociation Constant (Kd) Method

SV40 NLS and Importin-α ~40 nM
In vitro fluorescence-based

assays[14]

Note: The affinity can be influenced by residues flanking the core NLS sequence.[4]

The Classical Nuclear Import Pathway
The transport of a protein bearing the PKKKRKV NLS into the nucleus follows the well-

established classical nuclear import pathway. This intricate process involves several key

proteins that shuttle between the cytoplasm and the nucleoplasm.

Recognition: In the cytoplasm, importin-α recognizes and binds to the NLS of the cargo

protein.[13]

Complex Formation: Importin-β then binds to the importin-α/cargo complex.[1]

Translocation: The resulting trimeric complex is translocated through the nuclear pore

complex (NPC), a large channel spanning the nuclear envelope.[15]

Dissociation: Once inside the nucleus, the small GTPase Ran, in its GTP-bound state (Ran-

GTP), binds to importin-β. This interaction causes a conformational change that leads to the

dissociation of the complex and the release of the cargo into the nucleoplasm.[16]
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Recycling: The importin-α and importin-β/Ran-GTP complexes are then exported back to the

cytoplasm, where Ran-GTP is hydrolyzed to Ran-GDP, releasing the importins for another

round of transport.[17]
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1. Culture Adherent Cells
on Coverslips

2. Permeabilize Plasma Membrane
with Digitonin

4. Incubate Permeabilized Cells
with Import Mix

3. Prepare Import Mix:
- Fluorescent NLS-Cargo

- Importins (α & β)
- Ran, ATP, GTP

5. Wash and Fix Cells

6. Mount on Slide and Image
via Fluorescence Microscopy

7. Quantify Nuclear
Fluorescence Intensity
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Microcalorimeter

Syringe:
NLS Peptide (PKKKRKV)

Sample Cell:
Importin-α Solution

Titration
(Stepwise Injections)

Detector Measures
Heat Change (ΔH)

Binding Isotherm
(Heat vs. Molar Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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